Cas no 255383-00-7 (N-(2-Pyridinylmethyl)-N-[4-(1,4,7-triazacyclotetradecan-4-ylmethyl)benzyl]amine tetrahydrochloride)

• Product Name: N-(2-Pyridinylmethyl)-N-[4-(1,4,7-triazacyclotetradecan-4-ylmethyl)benzyl]amine tetrahydrochloride
• CAS No: 255383-00-7
• MF: C₂₅H₃₉N₅
• MW: 409.610665559769
• CID: 1426560
• PubChem ID: 462935
• Update Time: 2025-04-20

N-(2-Pyridinylmethyl)-N-[4-(1,4,7-triazacyclotetradecan-4-ylmethyl)benzyl]amine tetrahydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Pyridinylmethyl)-N-[4-(1,4,7-triazacyclotetradecan-4-ylmethyl)benzyl]amine tetrahydrochloride
• AMD-7049(free base)
• AMD-8664
• N-(pyridin-2-ylmethyl)-1-[4-(1,4,7-triazacyclotetradec-4-ylmethyl)phenyl]methanamine
• AMD-7049
• 255383-00-7
• 2-Pyridinemethanamine, N-((4-(1,4,7-triazacyclotetradec-4-ylmethyl)phenyl)methyl)-
• 2-Pyridinemethanamine, N-[[4-(1,4,7-triazacyclotetradec-4-ylmethyl)phenyl]methyl]-
• AMD7049
• AKOS040750396
• N-(2-pyridylmethyl)-1-[4-(1,4,7-triazacyclotetradec-4-ylmethyl)phenyl]methanamine
• 4CX62N12T4
• SCHEMBL1535926
• Q27259418
• UNII-4CX62N12T4
• CHEMBL566386

• Inchi： 1S/C25H39N5/c1-2-5-13-26-16-18-30(19-17-27-14-6-3-1)22-24-11-9-23(10-12-24)20-28-21-25-8-4-7-15-29-25/h4,7-12,15,26-28H,1-3,5-6,13-14,16-22H2
• InChI Key： AVMFPLAFTONVSZ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(CNCC3C=CC=CN=3)=CC=2)CCNCCCCCCCNCC1

Computed Properties

• Exact Mass: 409.32087
• Monoisotopic Mass: 409.32054627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.2Ų

Experimental Properties

• PSA: 52.22